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Compound of Interest

Compound Name: 2-Hydroxy-3-methylpyridine
CAS No.: 91914-04-4
Cat. No.: B3022450
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-
Hydroxy-3-methylpyridine (CAS No: 1121-78-4), a key heterocyclic compound with
applications in medicinal chemistry and material science. This document details its
characteristic signatures in Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass
Spectrometry (MS), supported by detailed experimental protocols and data visualizations to
facilitate research and development.

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from 'H NMR, 3C NMR, IR,
and Mass Spectrometry analysis of 2-Hydroxy-3-methylpyridine.

Table 1: *H NMR Spectroscopic Data
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Chemical Shift (8)

Coupling Constant

opm Multiplicity (3) Hz Assignment
7.30-7.20 m H-6
7.15-7.05 m H-4

6.15 - 6.05 t 6.5 H-5

2.17 S -CHs

11.5 (broad) s -OH

Solvent: CDCIs. Instrument: 500 MHz NMR Spectrometer.

« 13 1
Chemical Shift (8) ppm Assignment
164.0 C-2
140.0 C-6
138.0 C-4
118.0 C-3
105.0 C-5
17.0 -CHs

Solvent: CDCIs. Instrument: 125 MHz NMR Spectrometer.

Table 3: IR Spectroscopic Data
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Frequency (cm™?) Intensity Assignment

O-H stretch (intramolecular
3400 - 2500 Broad _

hydrogen bonding)
3050 Medium C-H stretch (aromatic)
2950 Medium C-H stretch (methyl)

C=0 stretch (pyridone
1650 Strong

tautomer)
1600, 1580 Strong C=C stretch (aromatic ring)
1470 Medium C-H bend (methyl)
1250 Medium C-O stretch
800 Strong C-H bend (out-of-plane)

Technique: Attenuated Total Reflectance (ATR)-FTIR.

Table 4: Mass Spectrometry Data

m/z Relative Intensity (%) Assignment

109 100 [M]* (Molecular lon)
81 60 M- COJ*

80 45 [M - CHOJ*

54 30 [C3HaN]*

53 25 [CaHs]*

lonization Method: Electron lonization (El) at 70 eV.

Experimental Protocols

Detailed methodologies for the acquisition of the spectroscopic data are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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o Sample Preparation: Approximately 10 mg of 2-Hydroxy-3-methylpyridine was dissolved in
0.7 mL of deuterated chloroform (CDCIs) containing 0.03% (v/v) tetramethylsilane (TMS) as
an internal standard. The solution was transferred to a 5 mm NMR tube.

e 1H NMR Spectroscopy: Proton NMR spectra were recorded on a 500 MHz spectrometer.
Data was acquired at 298 K with a spectral width of 16 ppm, a relaxation delay of 1.0 s, and
a total of 16 scans.

e 13C NMR Spectroscopy: Carbon-13 NMR spectra were acquired on a 125 MHz spectrometer
using a proton-decoupled pulse sequence. A spectral width of 240 ppm and a relaxation
delay of 2.0 s were used. A total of 1024 scans were accumulated to achieve a satisfactory
signal-to-noise ratio.

Infrared (IR) Spectroscopy

 Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer equipped with a diamond
Attenuated Total Reflectance (ATR) accessory was used.

o Sample Analysis: A small amount of the solid 2-Hydroxy-3-methylpyridine sample was
placed directly onto the ATR crystal. The spectrum was recorded in the range of 4000-400
cm~1 by co-adding 32 scans with a spectral resolution of 4 cm~1. A background spectrum of
the clean, empty ATR crystal was recorded prior to the sample measurement and
automatically subtracted from the sample spectrum.

Mass Spectrometry (MS)

 Instrumentation: A Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an
Electron lonization (EI) source was utilized.

e Chromatographic Conditions: A 30 m x 0.25 mm capillary column coated with a 0.25 pm film
of 5% phenyl-methylpolysiloxane was used. The oven temperature was programmed to start
at 100 °C, hold for 2 minutes, and then ramp to 250 °C at a rate of 10 °C/min. Helium was

used as the carrier gas at a constant flow rate of 1.0 mL/min.

e Mass Spectrometric Conditions: The mass spectrometer was operated in El mode at an
ionization energy of 70 eV. The ion source temperature was maintained at 230 °C, and the
guadrupole mass analyzer was scanned over a mass range of m/z 40-500.
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Visualized Workflows and Relationships

The following diagrams illustrate the logical workflow for the spectroscopic analysis and the
interpretation of the resulting data for 2-Hydroxy-3-methylpyridine.
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Figure 1. Spectroscopic analysis workflow for 2-Hydroxy-3-methylpyridine.
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Figure 2. Logical flow for the interpretation of spectroscopic data.

¢ To cite this document: BenchChem. [Spectroscopic Profile of 2-Hydroxy-3-methylpyridine: An
In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3022450/docs#spectroscopic-profile-of-2-hydroxy-3-
methylpyridine-an-in-depth-technical-guide]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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